2-ethoxy-N-(4-methylphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide

• IUPAC Name: 2-ethoxy-N-(4-methylphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide
• InChI: InChI=1S/C21H24N2O3/c1-3-26-19-8-5-4-7-18(19)21(25)23(15-22-14-6-9-20(22)24)17-12-10-16(2)11-13-17/h4-5,7-8,10-13H,3,6,9,14-15H2,1-2H3
• InChI Key: MIESRYHAYDDJKC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)N(CN2CCCC2=O)C3=CC=C(C=C3)C
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol
• CAS No.: 852155-24-9

Description

This compound is a benzamide derivative featuring a 2-ethoxy substituent on the benzoyl ring, an N-(4-methylphenyl) group, and an N-[(2-oxopyrrolidin-1-yl)methyl] moiety. Its molecular formula is C20H22N2O3, with a molecular weight of 338.40 g/mol .

Biological Activity

2-ethoxy-N-(4-methylphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's synthesis, biological mechanisms, and research findings related to its activity against various biological targets.

Chemical Structure

The molecular formula for 2-ethoxy-N-(4-methylphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide is C21H24N2O3, with a molecular weight of 352.4269 g/mol. The compound features a benzamide core with ethoxy and pyrrolidinyl substituents, which are believed to enhance its biological activity.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including:

• Suzuki–Miyaura coupling : A method for forming carbon-carbon bonds using boronic acids.
• Refluxing with bases : To facilitate the formation of the desired amide linkages.

The biological activity of 2-ethoxy-N-(4-methylphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide is primarily attributed to its interaction with specific enzymes and receptors. Research indicates that it may act as an inhibitor of protein tyrosine phosphatase 1B (PTP1B), a key regulator in insulin signaling pathways. This inhibition can enhance insulin-stimulated glucose uptake, making it a candidate for managing type 2 diabetes mellitus (T2DM) .

Antidiabetic Activity

A study demonstrated that a derivative of this compound exhibited high inhibitory activity against PTP1B (IC50 = 0.07 μM) and significant selectivity over T-cell PTPase (32-fold). It also showed good membrane permeability (P_app = 2.41 × 10^-6 cm/s) and enhanced glucose uptake in cellular assays without significant cytotoxicity .

Anticancer Potential

Another investigation into the compound's anticancer properties revealed that it could inhibit specific kinases involved in cancer cell signaling. The unique combination of functional groups in the compound allows it to modulate various biological pathways, potentially leading to reduced tumor growth .

Comparative Analysis

To better understand the unique properties of 2-ethoxy-N-(4-methylphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide, a comparison with similar compounds was conducted:

Compound Name	Structure	Biological Activity	IC50 (μM)
Compound A	Benzamide derivative	PTP1B inhibitor	0.07
Compound B	Pyrrolidine derivative	Anticancer activity	TBD
Compound C	Naphthalene derivative	Anti-inflammatory	TBD

Comparison with Similar Compounds

Positional Isomers and Pyrrolidinone Variants

• 2-ethoxy-N-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]benzamide (CAS 896365-00-7): Shares the same benzamide core and 4-methylphenyl group but differs in the pyrrolidinone substitution. Here, the oxo group is at position 5 of the pyrrolidine ring, attached to the benzamide via a methylene linker at position 3. Molecular weight: 338.40 g/mol (identical to the target compound).
• 4-(2,5-dioxopyrrolidin-1-yl)-N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)benzamide: Features a chromenopyridine scaffold and a dioxopyrrolidinyl group. The additional oxo group and fused aromatic system increase molecular complexity and lipophilicity, likely influencing pharmacokinetic properties like membrane permeability .

Simplified Benzamide Derivatives

• 2-Ethoxy-N-(4-methylbenzyl)benzamide: Molecular formula: C17H19NO2, molecular weight: 269.34 g/mol. Lacks the pyrrolidinone moiety, reducing hydrogen-bonding capacity and molecular weight. This simplification may limit interactions with targets requiring the pyrrolidinone’s conformational flexibility .
• N-(4-Amino-2-methylphenyl)-2-(2-methoxyethoxy)-benzamide: Contains a 2-methoxyethoxy substituent and an amino group on the phenyl ring.

Heterocyclic and Functionalized Analogs

• (E)-4-((2,4-dioxothiazolidin-5-ylidene)methyl)-N-phenyl benzamide derivatives: Incorporate a thiazolidinedione ring, a known pharmacophore for peroxisome proliferator-activated receptor (PPAR) modulation.
• N-{4-[(4-Dimethylamino-benzylidene)amino]-6-...triazin-2-yl}-4-oxo-4-pyrrolidin-1-yl-butylamide: A triazine-based compound with multiple dimethylamino and pyrrolidinyl groups. The triazine core and bulky substituents suggest divergent biological targets, such as kinase inhibition, compared to the simpler benzamide scaffold of the target compound .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Potential Biological Implications
2-ethoxy-N-(4-methylphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide	C20H22N2O3	338.40	2-ethoxy, 4-methylphenyl, 2-oxopyrrolidinylmethyl	Enhanced hydrogen bonding, flexible binding
2-ethoxy-N-[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]benzamide	C20H22N2O3	338.40	5-oxopyrrolidin-3-yl substitution	Altered steric/electronic interactions
2-Ethoxy-N-(4-methylbenzyl)benzamide	C17H19NO2	269.34	Simplified structure, no pyrrolidinone	Reduced target specificity
N-(4-Amino-2-methylphenyl)-2-(2-methoxyethoxy)-benzamide	C17H20N2O3	300.35	2-methoxyethoxy, amino group	Improved solubility, H-bond donor capacity
(E)-4-((2,4-dioxothiazolidin-5-ylidene)methyl)-N-phenyl benzamide	C17H12N2O3S	324.36	Thiazolidinedione substituent	PPAR modulation, antidiabetic activity

Research Findings and Implications

• Pyrrolidinone Role: The 2-oxopyrrolidin-1-ylmethyl group in the target compound provides a balance of flexibility and hydrogen-bond acceptor capacity, which is critical for binding to proteases or neurotransmitter receptors. Its absence in simpler analogs (e.g., ) correlates with reduced pharmacological activity in preliminary assays .
• Substituent Effects : Electron-donating groups (e.g., ethoxy in the target compound) enhance metabolic stability compared to electron-withdrawing groups (e.g., thiazolidinedione in ), which may increase susceptibility to hydrolysis .
• Synthetic Accessibility: The target compound’s synthesis likely involves amide coupling (e.g., carbodiimide-mediated) and pyrrolidinone introduction via alkylation, similar to methods in and .